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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410

For researchers and drug development professionals, the responsible management of
chemical waste is as crucial as the discoveries made in the laboratory. 2-Nitrophenol, a
common reagent, is classified as a hazardous substance due to its toxicity and environmental
risks.[1][2] Adherence to proper disposal protocols is not only a matter of regulatory compliance
but also a fundamental aspect of maintaining a safe laboratory environment and protecting the
ecosystem.

This guide provides essential, step-by-step procedures for the safe handling and proper
disposal of 2-Nitrophenol, ensuring the well-being of laboratory personnel and the integrity of
your research.

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, it is imperative to handle 2-Nitrophenol with
the utmost care. It is harmful if swallowed, in contact with skin, or inhaled, and is very toxic to
aquatic life.[3]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., PVC), safety goggles with side shields, and a lab coat.[2][4] All
handling of 2-Nitrophenol waste should occur within a well-ventilated fume hood.

» Avoid Contamination: Prevent contact with skin and eyes.[2] Do not let the chemical enter
drains or the environment.[3]
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e Incompatible Materials: 2-Nitrophenol is incompatible with strong oxidizing agents, strong
acids, and strong bases.[5] Ensure waste is not mixed with these substances to avoid violent

reactions.

Quantitative Data and Regulatory Information

Properly identifying and classifying 2-Nitrophenol is the first step in its safe disposal. The

following table summarizes key quantitative data for this chemical.

Parameter Value
Regulatory Identifiers
UN Number 1663[1][3]

UN Hazard Class

6.1 (Poison)[1][3]

EPA Hazardous Waste

Must be disposed of as hazardous waste.
Specific codes (e.g., D, F lists) should be
assigned by an EHS professional based on

waste characteristics and local regulations.[6][7]

[8]

Physical & Chemical Properties

Molecular Formula CeHsNO3[5]

Melting Point 43 -47°C/109.4 - 116.6 °F[5]
Boiling Point 214 - 216 °C/ 417.2 - 420.8 °F[5]
Flash Point 108 °C / 226.4 °F[5]

Vapor Pressure

0.15 hPa @ 25 °C[5]

Water Solubility

Soluble[5]

Toxicity Data

Oral LD50 (Rat)

334 mg/kg[3][5][9]

Dermal LD50 (Rabbit)

> 7940 mg/kg[5]
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Experimental Protocols

The following protocols provide detailed methodologies for the routine management of 2-
Nitrophenol waste and for handling accidental spills.

Protocol 1: In-Lab Waste Management and Preparation
for Disposal

The primary and required method for disposing of 2-Nitrophenol is through a licensed
professional hazardous waste disposal service, which typically utilizes incineration. This
protocol details the steps for safely accumulating and preparing the waste for collection.

Methodology:
o Waste Segregation:

o Designate a specific, compatible waste container solely for 2-Nitrophenol and related
nitrophenolic waste.

o Never mix this waste with other chemical streams, particularly incompatible materials like
strong oxidizing agents.[3]

e Containerization:

o Use a high-density polyethylene (HDPE) or glass container that is in good condition and
features a secure, tight-fitting lid.

o The container must be clearly and accurately labeled with "Hazardous Waste," the full
chemical name "2-Nitrophenol," and all appropriate hazard symbols (e.g., Toxic,
Environmental Hazard).

e Accumulation:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

o This storage area should be away from heat sources, direct sunlight, and incompatible
chemicals.
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o Keep the container closed at all times except when adding waste.

o Request for Pickup:

o When the waste container is full, or at the end of the accumulation time limit set by your
institution's Environmental Health & Safety (EHS) department, arrange for collection.

o Follow your institution’s specific procedures to request a pickup from a licensed hazardous
waste disposal service.

Protocol 2: Accidental Spill Cleanup

In the event of a spill, immediate and proper cleanup is critical to prevent exposure and
environmental contamination.

Methodology:

e Ensure Safety:
o Evacuate non-essential personnel from the immediate area.
o Ensure adequate ventilation and remove all sources of ignition.[1]
o If the spill is large, alert your institution's emergency responders.[2]

e Containment and Cleanup (for small, manageable spills):

o

Dampen the solid spill material with 60-70% ethanol to prevent dust generation.[1]

o Carefully transfer the dampened material into a designated hazardous waste container
using appropriate tools (e.g., spark-proof scoops).

o Use absorbent paper, also dampened with 60-70% ethanol, to wipe up any remaining
residue.[1]

o For spills of acidic nitrophenol solutions, neutralization can be performed with a weak base
like sodium bicarbonate. After neutralization is confirmed (pH 6-8), absorb the material
with an inert substance like vermiculite or sand.
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¢ Final Decontamination:

o Place all contaminated materials, including absorbent paper and used PPE, into a vapor-
tight plastic bag or a sealed container for disposal as hazardous waste.[1]

o Wash the contaminated surface area first with 60-70% ethanol, followed by a thorough
wash with soap and water.[1]

o Do not re-enter the area without protective equipment until it has been verified as clean by
a safety officer.[1]

Mandatory Visualization: Disposal Workflow

The logical flow for managing 2-Nitrophenol waste, from identification to final disposal, is
critical for ensuring safety and compliance. The following diagram illustrates this decision-
making process.
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Caption: Decision workflow for the proper disposal of 2-Nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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